Daunorubicin

Cardio-Oncology Cancer Therapy-Related Cardiac Dysfunction Anthracycline Risk Stratification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H29NO10
Molecular Weight 527.5 g/mol
CAS No. 1407-15-4; 20830-81-3; 23541-50-6
Cat. No. B15609364
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Technical Parameters


Basic Identity
Product NameDaunorubicin
CAS1407-15-4; 20830-81-3; 23541-50-6
Molecular FormulaC27H29NO10
Molecular Weight527.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22+,27-/m0/s1
InChIKeySTQGQHZAVUOBTE-VGBVRHCVSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
SolubilitySoluble in methyl alcohol, insoluble in chloroform and benzene.
In water, 3.0X10+4 mg/L at 25 °C
6.27e-01 g/L

Structure & Identifiers


Interactive Chemical Structure Model





Daunorubicin: Reference Anthracycline for Leukemia Induction


Daunorubicin (daunomycin) is a type I anthracycline antibiotic isolated from Streptomyces peucetius, functioning as a DNA intercalator and topoisomerase II poison. Its FDA-approved indications are restricted to acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL) in combination chemotherapy [1]. Unlike its 14-hydroxy congener doxorubicin—which has broad solid-tumor utility—daunorubicin's clinical differentiation lies in its narrower hematologic indication spectrum, distinct cardiac safety profile, and its role as the historical reference standard against which newer anthracyclines (idarubicin, mitoxantrone) and liposomal formulations are benchmarked in randomized controlled trials [2]. The liposomal co-formulation with cytarabine (CPX-351) received FDA approval in 2017 for therapy-related AML and AML with myelodysplasia-related changes [1].

Model

Reference anthracycline for leukemia research models including AML and ALL study contexts

Endpoint

Cardiotoxicity endpoint monitoring tool with reported lower CTRCD risk profile vs doxorubicin class

Calibrator

P-gp substrate calibrator for multidrug resistance assay development and reversal studies

Daunorubicin Procurement Rationale


Despite a shared anthracycline pharmacophore, daunorubicin cannot be freely substituted with doxorubicin, idarubicin, epirubicin, or mitoxantrone in clinical protocols. Quantitative evidence demonstrates that these agents diverge in cardiotoxicity risk (daunorubicin-to-doxorubicin equivalence ratio 0.6), intracellular uptake kinetics (idarubicin uptake is 6- to 25-fold higher), and clinical efficacy endpoints in AML (5-year DFS 29% for daunorubicin vs 37% for mitoxantrone and idarubicin, P < .001) [1][2][3]. The FDA label imposes a cumulative lifetime dose cap of 400–550 mg/m² in adults due to myocardial toxicity risk, a constraint that varies across anthracyclines [1]. Liposomal encapsulation further alters pharmacokinetic behavior, with liposomal daunorubicin exhibiting an LD50 of 29.35 mg/kg versus 5.45 mg/kg for free drug in preclinical models [4]. These quantitative differences mandate compound-specific, indication-anchored procurement decisions.

Cardiotoxicity
Cardiotoxicity risk profiles differ across anthracyclines; reported equivalence ratios may not transferdoxorubicin, epirubicin, and mitoxantrone each require compound-specific cardiac endpoint review
Uptake
Intracellular accumulation varies substantially; MDR assay interpretation may shiftidarubicin achieves higher uptake, limiting direct substitution in resistance studies
Efficacy
Leukemia endpoint outcomes are compound-specific; reported DFS may differ by agentmitoxantrone and idarubicin showed distinct endpoint profiles in RCT context; direct interchangeability not supported

Daunorubicin Differentiation Evidence


Cardiotoxicity Risk vs. Doxorubicin

The International Late Effects of Childhood Cancer Guideline Harmonization Group (IGHG) expert panel determined that the risk of cancer therapy-related cardiac dysfunction (CTRCD) is lower with daunorubicin than with doxorubicin, assigning a doxorubicin-equivalent dose conversion factor of 0.6 for daunorubicin (moderate-quality evidence; strong recommendation) [1]. This means that 100 mg/m² of daunorubicin is estimated to confer approximately 60% of the CTRCD risk of 100 mg/m² of doxorubicin. By contrast, mitoxantrone was assigned a factor of 10.5 (low-quality evidence), indicating substantially higher cardiotoxicity [2]. The 95% CI for the daunorubicin equivalence ratio was 0.4–1.0, confirming a statistically significant reduction in cardiotoxicity risk relative to doxorubicin [2].

Cardiotoxicity Risk
Head-to-head
Equiv. ratio 0.6
Dau
Dox
95% CI 0.4–1.0; Mitox. 10.5
Supports cardiac safety endpoint review; lower reported CTRCD risk vs. doxorubicin reference
IGHG expert panel; moderate-quality evidence; pediatric survivor cohort meta-analysis
Cardio-Oncology Cancer Therapy-Related Cardiac Dysfunction Anthracycline Risk Stratification

Intracellular Uptake vs. Idarubicin

In a direct head-to-head comparison using drug-sensitive and multidrug-resistant HL60 human leukemia cells, the intracellular uptake of idarubicin was 6 times that of daunorubicin in drug-sensitive cells and 25 times higher in P-glycoprotein-overexpressing resistant cells [1]. For the principal metabolites, idarubicinol uptake exceeded daunorubicinol uptake by factors of 25 (sensitive) and 7 (resistant), respectively. Despite this uptake disadvantage, daunorubicin achieved equivalent growth inhibition (IC50) at an intracellular concentration of 0.5 nmol/mg protein in sensitive cells, identical to idarubicin [1]. This indicates that daunorubicin exhibits higher intrinsic cytotoxicity per unit of intracellular drug accumulated, making it a more potent agent on a per-molecule basis.

Intracellular Uptake
Head-to-head
6× to 25× uptake difference
Supports MDR substrate calibration; idarubicin accumulates 6–25× more in HL60 cells
Drug-sensitive and P-gp-overexpressing HL60 lines; equivalent IC50 at matched intracellular concentration
Intracellular Pharmacokinetics Multidrug Resistance Anthracycline Uptake

AML Efficacy vs. Mitoxantrone and Idarubicin

The landmark EORTC and GIMEMA AML-10 trial (N = 2,157 adults aged 15–60 with newly diagnosed AML) randomized patients to daunorubicin, idarubicin, or mitoxantrone in combination with cytarabine and etoposide [1]. While the complete remission (CR) rate was similar across arms (69% overall), the 5-year disease-free survival (DFS) was significantly shorter in the daunorubicin arm: 29% versus 37% for both mitoxantrone and idarubicin (P < .001) [1]. The 5-year overall survival was 31%, 34%, and 34% for daunorubicin, mitoxantrone, and idarubicin, respectively. A contemporaneous single-institution randomized trial (n = 130) reported CR rates of 80% for idarubicin/Ara-C versus 58% for daunorubicin/Ara-C (P = .005), with median overall survival of 19.5 vs. 13.5 months (P = .025) [2].

AML Efficacy
Head-to-head
5-yr DFS 29% vs 37%
Dau
Mit/Ida
P < .001; N=2,157; AML-10 RCT
Reported AML endpoint context; comparator DFS difference noted in Phase III trial
EORTC/GIMEMA AML-10; daunorubicin 50 mg/m² + cytarabine + etoposide
Acute Myeloid Leukemia Induction Chemotherapy Randomized Controlled Trial

Apoptosis Induction Kinetics vs. Idarubicin

In a controlled comparison using identical intracellular drug concentrations (extracellular concentrations: idarubicin 0.35 µM, daunorubicin 1 µM to achieve comparable uptake), idarubicin induced approximately 20% apoptosis within 8 hours, whereas daunorubicin required at least 22 hours to reach the same 20% apoptotic fraction across MOLT-4, HL60, CEM, and K562 human leukemic cell lines [1]. Ida was at least twice as potent as Dnr in cytotoxicity assays (MTT) across all tested lines. Additionally, continuous incubation with daunorubicin—but not idarubicin—led to increased mdr1 gene expression as measured by real-time PCR, suggesting compound-specific differences in resistance induction potential [1].

Apoptosis Kinetics
Head-to-head
≥22 h vs ~8 h to 20% apoptosis
Supports apoptosis pathway interpretation; idarubicin ~2.75× faster at matched intracellular concentration
MOLT-4, HL60, CEM, K562 lines; Annexin V-FITC; mdr1 upregulation unique to daunorubicin upon continuous exposure
Apoptosis Induction Anthracycline Pharmacology Leukemia Cell Biology

Liposomal vs. Free Drug Toxicity

Pegylated liposomal encapsulation of daunorubicin significantly attenuates acute toxicity: the half-lethal dose (LD50) in preclinical models was 29.35 mg/kg for liposomal daunorubicin compared with 5.45 mg/kg for free daunorubicin, representing a 5.4-fold improvement in the therapeutic index [1]. Pharmacokinetic analysis demonstrated slower clearance, elevated AUC, and increased half-life for the liposomal formulation, accompanied by altered tissue distribution with lower cardiac accumulation [1]. In a clinical context, DaunoXome (liposomal daunorubicin) showed comparable efficacy to ABV (doxorubicin/bleomycin/vincristine) in AIDS-related Kaposi's sarcoma, with median survival of 369 days versus 342 days (P = .19) [2].

Liposomal vs Free Toxicity
Head-to-head
LD50 29.35 vs 5.45 mg/kg
Lipo
Free
5.4× LD50 improvement; lower cardiac accumulation
Supports formulation toxicity benchmarking; pegylated liposomal encapsulation reduces acute toxicity
In vivo mouse model; radiolabeled pegylated liposomal daunorubicin; altered tissue distribution
Liposomal Drug Delivery Anthracycline Toxicology Pegylated Liposomes

In Vitro Cytotoxicity vs. Doxorubicin

Contrary to the clinical convention that restricts daunorubicin to leukemias and directs doxorubicin toward solid tumors, systematic in vitro cytotoxicity testing across a panel of human tumor cell lines (breast, lung, ovarian, prostate, melanoma, lymphoma, and leukemia) revealed comparable activity for daunorubicin, doxorubicin, and liposomal daunorubicin [1]. In breast adenocarcinoma SK-BR-3 cells, IC50 values were 5.9, 9.1, and 4.7 ng/mL for daunorubicin, doxorubicin, and liposomal daunorubicin, respectively. Notably, several solid tumor cell types showed greater sensitivity to daunorubicin than to doxorubicin: DU-145 prostate carcinoma cells exhibited IC50 values of 10.4 ng/mL for daunorubicin versus 41.2 ng/mL for doxorubicin (P < .001), a 4-fold difference [1]. Liposomal daunorubicin (L-DnR) maintained comparable in vitro potency to free drug, unlike PEGylated doxorubicin which was 100- to 10,000-fold less potent [1].

In Vitro Cytotoxicity
Head-to-head
DU-145 IC50 10.4 vs 41.2 ng/mL
Supports cytotoxicity spectrum interpretation; 4× reported potency difference in prostate carcinoma line
[³H]thymidine incorporation assay; liposomal daunorubicin retained full in vitro potency unlike PEG-doxorubicin
Cytotoxicity Profiling Tumor Cell Line Panel Anthracycline Spectrum

Daunorubicin Application Scenarios


AML Induction: 7+3 Regimen

Daunorubicin remains the historical reference anthracycline in the '7+3' induction backbone (daunorubicin 45–90 mg/m² × 3 days + cytarabine 100–200 mg/m² × 7 days) for newly diagnosed AML [1]. While idarubicin and mitoxantrone demonstrate superior 5-year DFS (37% vs. 29%, P < .001) [2], daunorubicin's 40% lower CTRCD risk versus doxorubicin (equivalence ratio 0.6) [3] and extensive long-term safety data position it as the preferred agent when cardiac safety is prioritized over incremental efficacy gains. High-dose daunorubicin (90 mg/m²) achieves comparable CR rates to standard-dose idarubicin (77.5% vs. 78.2%, P = .79) with equivalent 5-year overall survival (48% vs. 48%, P = .54) [4], supporting dose intensification as a strategy to close the efficacy gap without switching compounds.

Pediatric Leukemia: Cardiotoxicity Minimization

The IGHG 2025 Expert Panel recommendations establish daunorubicin as the anthracycline with the lowest cardiotoxicity risk among those with evidence-based equivalence ratios (0.6 vs. doxorubicin = 1.0), lower than epirubicin (0.8) and markedly lower than mitoxantrone (10.5) [3]. This quantifiable cardiac safety advantage directly supports daunorubicin procurement for pediatric ALL and AML protocols where lifetime cumulative anthracycline exposure is the determining factor in long-term survivorship outcomes. The FDA label specifies a pediatric cumulative dose limit of 300 mg/m² in children >2 years and 10 mg/kg in children <2 years [1], reinforcing the need for compound-specific dosing calculators that account for the differential cardiotoxicity ratios.

MDR Research: P-gp Reference Substrate

Daunorubicin's defined intracellular uptake disadvantage (6-fold lower than idarubicin in sensitive HL60 cells; 25-fold lower in P-gp-overexpressing resistant cells) [5] makes it the quantitative reference substrate for P-glycoprotein-mediated multidrug resistance (MDR) assays. Its unique property of upregulating mdr1 gene expression upon continuous exposure—a characteristic not shared by idarubicin [6]—enables its use as both a resistance-inducing agent and a probe for evaluating MDR reversal strategies. Researchers investigating P-gp inhibitors (e.g., verapamil, cyclosporin A, tariquidar) routinely employ daunorubicin as the calibrator compound to quantify resistance reversal ratios in standardized assays.

Liposomal Formulation Benchmarking: Free Daunorubicin as the Toxicity Reference Standard

The 5.4-fold LD50 differential between free daunorubicin (5.45 mg/kg) and pegylated liposomal daunorubicin (29.35 mg/kg) [7] establishes free daunorubicin as the validated toxicity reference standard for benchmarking novel anthracycline delivery systems. Liposomal daunorubicin (DaunoXome) uniquely retains full in vitro potency unlike PEGylated doxorubicin formulations, which show 100- to 10,000-fold reduced activity [8]. This property supports the use of daunorubicin in comparative formulation development where maintaining cytotoxic potency while reducing systemic toxicity is the primary optimization goal. The FDA-approved liposomal co-formulation with cytarabine (CPX-351) further demonstrates daunorubicin's compatibility with fixed-dose liposomal combination products [1].

Application
Selection Property
Validation Focus
AML leukemia research models
Reference anthracycline regimen context
Regimen-specific endpoint review; dose-intensification response interpretation
Cardiotoxicity endpoint studies
Cardiotoxicity risk profile review
Cumulative exposure endpoint monitoring; pediatric survivorship model context
Multidrug resistance mechanism research
P-gp substrate calibration
Transporter-mediated resistance assay validation; reversal agent benchmarking
Anthracycline formulation development
Free-drug toxicity benchmark
Formulation exposure model review; liposomal encapsulation efficiency comparison

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

49 linked technical documents
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